Cas no 87944-75-0 (1,2,4-Oxadiazole, 5-methyl-3-(3-methylphenyl)-)

1,2,4-Oxadiazole, 5-methyl-3-(3-methylphenyl)- structure
87944-75-0 structure
Product Name:1,2,4-Oxadiazole, 5-methyl-3-(3-methylphenyl)-
CAS No:87944-75-0
MF:C10H10N2O
MW:174.199202060699
CID:650388
PubChem ID:583924
Update Time:2025-04-19

1,2,4-Oxadiazole, 5-methyl-3-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 5-methyl-3-(3-methylphenyl)-
    • 5-methyl-3-(3-methylphenyl)-1,2,4-oxadiazole
    • SCHEMBL2090313
    • DTXSID30342703
    • DFUKNZYWDNICNG-UHFFFAOYSA-N
    • 5-Methyl-3-(3-methylphenyl)-1,2,4-oxadiazole #
    • 5-Methyl-3-m-tolyl-1,2,4-oxadiazole
    • 87944-75-0
    • Inchi: 1S/C10H10N2O/c1-7-4-3-5-9(6-7)10-11-8(2)13-12-10/h3-6H,1-2H3
    • InChI Key: DFUKNZYWDNICNG-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC(C2=CC=CC(C)=C2)=N1

Computed Properties

  • Exact Mass: 174.079312947g/mol
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 38.9Ų
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